Pemetrexed Methyl Ester
Pemetrexed Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
155405-81-5
VCID:
VC0030705
InChI:
InChI=1S/C22H25N5O6/c1-32-16(28)10-9-15(21(31)33-2)25-19(29)13-6-3-12(4-7-13)5-8-14-11-24-18-17(14)20(30)27-22(23)26-18/h3-4,6-7,11,15H,5,8-10H2,1-2H3,(H,25,29)(H4,23,24,26,27,30)/t15-/m0/s1
SMILES:
COC(=O)CCC(C(=O)OC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N
Molecular Formula:
C22H25N5O6
Molecular Weight:
455.5 g/mol
Pemetrexed Methyl Ester
CAS No.: 155405-81-5
Reference Standards
VCID: VC0030705
Molecular Formula: C22H25N5O6
Molecular Weight: 455.5 g/mol
CAS No. | 155405-81-5 |
---|---|
Product Name | Pemetrexed Methyl Ester |
Molecular Formula | C22H25N5O6 |
Molecular Weight | 455.5 g/mol |
IUPAC Name | dimethyl (2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate |
Standard InChI | InChI=1S/C22H25N5O6/c1-32-16(28)10-9-15(21(31)33-2)25-19(29)13-6-3-12(4-7-13)5-8-14-11-24-18-17(14)20(30)27-22(23)26-18/h3-4,6-7,11,15H,5,8-10H2,1-2H3,(H,25,29)(H4,23,24,26,27,30)/t15-/m0/s1 |
Standard InChIKey | WWYZIXUUERDREV-HNNXBMFYSA-N |
Isomeric SMILES | COC(=O)CC[C@@H](C(=O)OC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N |
SMILES | COC(=O)CCC(C(=O)OC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N |
Canonical SMILES | COC(=O)CCC(C(=O)OC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N |
Synonyms | N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid 1,5-Dimethyl Ester; |
PubChem Compound | 15284222 |
Last Modified | Nov 14 2021 |
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